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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for determining the activity of Angiopoietin-

like protein 8 (ANGPTL8) through its inhibitory effect on lipoprotein lipase (LPL). The provided

information is intended for researchers, scientists, and professionals involved in drug

development and metabolic disease research.

Introduction
Angiopoietin-like protein 8 (ANGPTL8), also known as betatrophin, is a secreted protein

predominantly expressed in the liver and adipose tissue.[1][2] It plays a crucial role in lipid

metabolism, primarily by regulating the activity of lipoprotein lipase (LPL), a key enzyme

responsible for hydrolyzing triglycerides in plasma.[1][3] ANGPTL8's regulatory function is

complex, as it requires interaction with another member of the angiopoietin-like protein family,

ANGPTL3, to effectively inhibit LPL activity.[4][5][6][7] The ANGPTL3/ANGPTL8 complex is a

potent inhibitor of LPL, thereby influencing plasma triglyceride clearance.[4][7][8]

Understanding and quantifying the inhibitory activity of ANGPTL8 on LPL is critical for the

development of therapeutic strategies targeting dyslipidemia and related metabolic disorders.

The following protocol describes an in vitro assay to measure the inhibitory activity of

ANGPTL8 on LPL. The assay is based on the principle that active LPL hydrolyzes a substrate

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b12372598?utm_src=pdf-interest
https://www.frontiersin.org/journals/physiology/articles/10.3389/fphys.2023.1275485/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10722441/
https://www.frontiersin.org/journals/physiology/articles/10.3389/fphys.2023.1275485/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC5913278/
https://pubmed.ncbi.nlm.nih.gov/28413163/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5641604/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5454515/
https://pubmed.ncbi.nlm.nih.gov/29031715/
https://pubmed.ncbi.nlm.nih.gov/28413163/
https://pubmed.ncbi.nlm.nih.gov/29031715/
https://pubmed.ncbi.nlm.nih.gov/37962908/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


to produce a measurable signal (e.g., fluorescence). The presence of active ANGPTL8, in

complex with ANGPTL3, will inhibit LPL activity, leading to a decrease in the signal.

Signaling Pathway of ANGPTL8-mediated LPL
Inhibition
The interaction between ANGPTL8, ANGPTL3, and LPL is a key regulatory mechanism in lipid

metabolism. ANGPTL8 itself is not a potent inhibitor of LPL.[4] It must first form a complex with

ANGPTL3.[4][5][7] This ANGPTL3/ANGPTL8 complex then binds to LPL, leading to its

inhibition and a subsequent reduction in the hydrolysis of triglycerides.[9][10]
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Figure 1: ANGPTL8 Signaling Pathway for LPL Inhibition.
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Experimental Protocol: In Vitro ANGPTL8 Activity
Assay
This protocol outlines a fluorometric assay to determine the inhibitory effect of the

ANGPTL8/ANGPTL3 complex on LPL activity.

Materials:

Recombinant human ANGPTL8 protein

Recombinant human ANGPTL3 protein

Recombinant human Lipoprotein Lipase (LPL)

Fluorogenic lipase substrate (e.g., EnzChek® Lipase Substrate, green fluorescent)

Assay Buffer: PBS with 1 mM CaCl2 and 0.5 mM MgCl2

96-well black microplate

Microplate reader with fluorescence detection capabilities (Excitation/Emission suitable for

the chosen substrate)

Incubator at 37°C

Procedure:

Preparation of Reagents:

Reconstitute recombinant ANGPTL8, ANGPTL3, and LPL proteins according to the

manufacturer's instructions to prepare stock solutions.

Prepare working solutions of ANGPTL8 and ANGPTL3 in Assay Buffer.

Prepare a working solution of LPL in Assay Buffer. A final concentration of 20 nM bovine

LPL has been used in similar assays.[6]

Prepare the fluorogenic lipase substrate solution according to the manufacturer's protocol.
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Formation of the ANGPTL3/ANGPTL8 Complex:

In a microcentrifuge tube, combine equimolar concentrations of ANGPTL3 and ANGPTL8.

Incubate the mixture for 30 minutes at 37°C to allow for complex formation.

Prepare a serial dilution of the ANGPTL3/ANGPTL8 complex in Assay Buffer to test a

range of concentrations.

LPL Inhibition Reaction:

To the wells of a 96-well black microplate, add the serially diluted ANGPTL3/ANGPTL8

complex.

Include control wells:

No Inhibitor Control: Assay Buffer only.

ANGPTL3 Only Control: ANGPTL3 at the highest concentration used in the complex.

ANGPTL8 Only Control: ANGPTL8 at the highest concentration used in the complex.

No LPL Control: Assay Buffer only (to measure background fluorescence).

Add the LPL working solution to all wells except the "No LPL Control".

Incubate the plate for 30 minutes at room temperature.[6]

Measurement of LPL Activity:

Add the fluorogenic lipase substrate solution to all wells.

Immediately start measuring the fluorescence intensity using a microplate reader at the

appropriate excitation and emission wavelengths.

Take kinetic readings every 1-2 minutes for 30-60 minutes at 37°C.

Data Analysis:
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Subtract the background fluorescence (from the "No LPL Control" wells) from all other

readings.

Determine the rate of substrate hydrolysis (slope of the linear portion of the kinetic curve)

for each well.

Calculate the percentage of LPL inhibition for each concentration of the

ANGPTL3/ANGPTL8 complex using the following formula: % Inhibition = [1 - (Rate of

sample / Rate of No Inhibitor Control)] x 100

Plot the percentage of inhibition against the logarithm of the ANGPTL3/ANGPTL8 complex

concentration to determine the IC50 value (the concentration of the complex that causes

50% inhibition of LPL activity).

Experimental Workflow
The following diagram illustrates the key steps in the ANGPTL8 activity assay.
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Figure 2: Experimental Workflow for ANGPTL8 Activity Assay.
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Data Presentation
The quantitative data from the ANGPTL8 activity assay should be summarized in a clear and

structured table for easy comparison.

Inhibitor Concentration
LPL Activity
(RFU/min)

% Inhibition

No Inhibitor Control - Value 0

ANGPTL3/ANGPTL8

Complex
Conc. 1 Value Value

Conc. 2 Value Value

Conc. 3 Value Value

Conc. 4 Value Value

ANGPTL3 Only

Control
Max Conc. Value Value

ANGPTL8 Only

Control
Max Conc. Value Value

IC50

(ANGPTL3/ANGPTL8

Complex)

Value

Table 1: Example Data Summary for ANGPTL8-mediated LPL Inhibition Assay. RFU = Relative

Fluorescence Units.
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Finding Reference(s)

ANGPTL8 requires ANGPTL3 to inhibit LPL

activity.
[4][5][6][7][11]

The ANGPTL3/ANGPTL8 complex is a more

potent inhibitor of LPL than either protein alone.
[5][7][9][10]

The mechanism of inhibition involves the

dissociation of active dimeric LPL into inactive

monomers.

[9][10]

ANGPTL8 can also form a complex with

ANGPTL4, which results in a less active LPL

inhibitor than ANGPTL4 alone.

[9][10]

The inhibitory effect of ANGPTL proteins on LPL

can be counteracted by GPIHBP1.
[9][10]

Table 2: Summary of Key Research Findings on ANGPTL8 and LPL Interaction.

Conclusion
This application note provides a comprehensive protocol for assessing the inhibitory activity of

ANGPTL8 on lipoprotein lipase. The requirement of ANGPTL3 for ANGPTL8's function is a

critical aspect of the assay design. By following this detailed methodology, researchers can

accurately quantify the inhibitory potential of ANGPTL8 and screen for molecules that modulate

the activity of the ANGPTL3/ANGPTL8 complex, which may lead to the development of novel

therapeutics for metabolic diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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